1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide

• IUPAC Name: 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O/c1-4-22-17-11-10-15(12-16(17)19-20-22)18(23)21(3)13(2)14-8-6-5-7-9-14/h5-13H,4H2,1-3H3
• InChI Key: VHSMUJFHBVFARI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)N(C)C(C)C3=CC=CC=C3)N=N1
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide, also known as BTA-EG6, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. BTA-EG6 is a small molecule inhibitor that selectively targets the protein-protein interactions (PPIs) involved in various cellular processes.

Scientific Research Applications

1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer. 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has been shown to inhibit the PPIs involved in cancer cell proliferation and migration, making it a potential therapeutic agent for cancer treatment. 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has also been studied for its potential use in the treatment of viral infections. It has been shown to inhibit the PPIs involved in viral replication, making it a potential antiviral agent.

Mechanism of Action

1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide selectively targets the PPIs involved in various cellular processes. It works by binding to the interface of the protein-protein interaction site, disrupting the interaction and inhibiting the function of the protein complex. 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has been shown to selectively inhibit the PPIs involved in cancer cell proliferation, migration, and viral replication.
Biochemical and Physiological Effects:
1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has been shown to have biochemical and physiological effects on cancer cells and viral replication. In cancer cells, 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide inhibits cell proliferation and migration by disrupting the PPIs involved in these processes. In viral replication, 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide inhibits viral replication by disrupting the PPIs involved in viral replication.

Advantages and Limitations for Lab Experiments

1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that selectively targets specific PPIs, making it a valuable tool for studying the role of PPIs in various cellular processes. However, 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide also has limitations for lab experiments. It is a synthetic compound that may have off-target effects, and its efficacy may vary depending on the specific cellular context.

Future Directions

There are several future directions for research on 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide. One area of research is the development of 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide analogs with improved efficacy and selectivity. Another area of research is the identification of specific PPIs that are involved in various cellular processes and the development of selective inhibitors for these PPIs. Additionally, 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide could be studied for its potential use in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases.
Conclusion:
In conclusion, 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide is a chemical compound that has gained attention in recent years due to its potential use in scientific research. It is a small molecule inhibitor that selectively targets the PPIs involved in various cellular processes, making it a valuable tool for studying the role of PPIs in these processes. 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide has been studied for its potential use in cancer treatment and antiviral therapy, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis method for 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide involves a multi-step process that starts with the reaction of 1-phenylethylamine with 4-chlorobenzoyl chloride to form 4-chlorobenzoyl-1-phenylethylamine. This intermediate is then reacted with sodium azide to form 4-azidobenzoyl-1-phenylethylamine. The final step involves the reaction of 4-azidobenzoyl-1-phenylethylamine with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride and N-methylmorpholine to form 1-ethyl-N-methyl-N-(1-phenylethyl)benzotriazole-5-carboxamide.